Cas no 70958-70-2 (5-Acetyl-2-methylbenzenesulfonamide)

• Product Name: 5-Acetyl-2-methylbenzenesulfonamide
• CAS No: 70958-70-2
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 546348
• PubChem ID: 12619797
• Update Time: 2025-10-29

5-Acetyl-2-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methyl 5-acetyl-2-bromobenzoate
• 5-acetyl-2-methylbenzenesulfonamide
• Benzenesulfonamide, 5-acetyl-2-methyl-
• AKOS013154014
• EN300-124730
• 70958-70-2
• SB79525
• FOBJXKVZKYRFOO-UHFFFAOYSA-N
• DTXSID40504577
• Z1160860131
• 5-acetyl-2-methylbenzene-1-sulfonamide
• SCHEMBL9243497
• FT-0731069
• 5-Acetyl-2-methylbenzenesulfonamide

• Inchi： 1S/C9H11NO3S/c1-6-3-4-8(7(2)11)5-9(6)14(10,12)13/h3-5H,1-2H3,(H2,10,12,13)
• InChI Key： FOBJXKVZKYRFOO-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=O)C=CC=1C)(N)(=O)=O

Computed Properties

• Exact Mass: 213.04603
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• PSA: 77.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Acetyl-2-methylbenzenesulfonamide

Research Brief on 5-Acetyl-2-methylbenzenesulfonamide (CAS: 70958-70-2): Recent Advances and Applications

5-Acetyl-2-methylbenzenesulfonamide (CAS: 70958-70-2) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its acetyl and methyl substituents on the benzene ring, has been explored for its biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-Acetyl-2-methylbenzenesulfonamide as a scaffold for developing novel kinase inhibitors. The study highlighted its ability to selectively target specific kinases involved in cancer cell proliferation, with promising results in preclinical models. The compound's sulfonamide moiety was found to enhance binding affinity to the ATP-binding site of kinases, while the acetyl group contributed to improved pharmacokinetic properties.

Another recent advancement involves the use of 5-Acetyl-2-methylbenzenesulfonamide in the design of hybrid molecules. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of hybrid compounds combining this sulfonamide with other pharmacophores, such as chalcones and triazoles. These hybrids exhibited enhanced antibacterial activity against multidrug-resistant strains, suggesting their potential as next-generation antimicrobial agents.

Structural studies using X-ray crystallography and NMR spectroscopy have provided deeper insights into the conformational flexibility and intermolecular interactions of 5-Acetyl-2-methylbenzenesulfonamide. These findings are critical for rational drug design, as they enable researchers to predict binding modes and optimize molecular interactions with biological targets. Computational modeling studies have further supported these experimental results, identifying key residues involved in ligand-receptor interactions.

Despite these promising developments, challenges remain in the clinical translation of 5-Acetyl-2-methylbenzenesulfonamide-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural modifications and formulation strategies. Ongoing research aims to overcome these limitations by exploring prodrug approaches and nanoparticle-based delivery systems.

In conclusion, 5-Acetyl-2-methylbenzenesulfonamide (CAS: 70958-70-2) represents a versatile scaffold with broad therapeutic potential. Recent studies have expanded our understanding of its mechanisms of action and applications in drug discovery. Future research should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical development stages.